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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and primary applications of 2-Ethylhexyl 3,5,5-trimethylhexanoate
(CAS No. 70969-70-9). This branched-chain ester is a versatile compound utilized

predominantly as a plasticizer, solvent, and emollient in various industrial and cosmetic

formulations.[1][2] Its low volatility, hydrophobic nature, and favorable safety profile make it a

valuable ingredient in a range of products.[1] This document details its physicochemical

characteristics, provides a representative experimental protocol for its synthesis via Fischer

esterification, and outlines its key functionalities.

Chemical and Physical Properties
2-Ethylhexyl 3,5,5-trimethylhexanoate is a colorless liquid with a characteristically low

volatility.[1] Its branched alkyl structure contributes to its hydrophobic nature and low solubility

in water.[1] The compound is generally stable under normal conditions but may undergo

hydrolysis in the presence of strong acids or bases.[1]
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Property Value

Chemical Name 2-Ethylhexyl 3,5,5-trimethylhexanoate

CAS Number 70969-70-9

Molecular Formula C₁₇H₃₄O₂

Molecular Weight 270.45 g/mol [2]

Synonyms
Hexanoic acid, 3,5,5-trimethyl-, 2-ethylhexyl

ester; Ethylhexyl Isononanoate[1]

Physicochemical Data
Property Value

Physical State Liquid[2]

Boiling Point
286.00 to 287.00 °C @ 760.00 mm Hg

(estimated)

Flash Point 134.00 °C (273.00 °F) TCC (estimated)

Vapor Pressure 0.003000 mmHg @ 25.00 °C (estimated)

Water Solubility Low[1]

logP (o/w) 6.20 (estimated)

Note: Some physical properties are estimated based on available data for structurally similar

compounds.

Synthesis
The primary method for synthesizing 2-Ethylhexyl 3,5,5-trimethylhexanoate is through the

Fischer esterification of 3,5,5-trimethylhexanoic acid with 2-ethylhexanol in the presence of an

acid catalyst.
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Caption: Fischer Esterification workflow for the synthesis of 2-Ethylhexyl 3,5,5-
trimethylhexanoate.

Experimental Protocol: Fischer Esterification
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This protocol provides a generalized procedure for the synthesis of 2-Ethylhexyl 3,5,5-
trimethylhexanoate.

Materials:

3,5,5-trimethylhexanoic acid

2-ethylhexanol

Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) as a catalyst

Toluene (optional, for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap (if using toluene), combine 3,5,5-trimethylhexanoic acid and a molar excess (typically

1.5 to 2 equivalents) of 2-ethylhexanol.

Catalyst Addition: Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid to the

reaction mixture.

Heating: Heat the mixture to reflux. If using a Dean-Stark trap with toluene, water will be

collected as it is formed, driving the equilibrium towards the product. The reaction progress

can be monitored by thin-layer chromatography (TLC) or by the amount of water collected.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with an organic solvent and transfer it to a separatory funnel.
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Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, then filter

to remove the drying agent.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by vacuum distillation or column chromatography to

yield pure 2-Ethylhexyl 3,5,5-trimethylhexanoate.

Applications
The primary applications of 2-Ethylhexyl 3,5,5-trimethylhexanoate are based on its physical

properties as a non-aqueous solvent and emollient.
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Caption: Relationship between the core properties and applications of 2-Ethylhexyl 3,5,5-
trimethylhexanoate.

Detailed Applications
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Cosmetics and Personal Care: Due to its emollient properties, it is widely used in skincare

and cosmetic formulations. It helps to soften and smooth the skin by forming a non-greasy,

protective layer that reduces water loss.

Plastics and Polymers: It acts as a plasticizer, a substance added to a material (usually a

plastic or an elastomer) to make it softer and more flexible.[1]

Solvents and Coatings: Its low volatility and good solvency for various resins make it suitable

for use in coatings, inks, and other industrial formulations.[1]

Safety Information
Based on available safety data, 2-Ethylhexyl 3,5,5-trimethylhexanoate is considered to have

low toxicity.[1] However, as with any chemical, appropriate safety precautions should be taken

during handling. It is recommended to use personal protective equipment such as gloves and

safety glasses. For detailed safety information, refer to the material safety data sheet (MSDS)

provided by the supplier.

Conclusion
2-Ethylhexyl 3,5,5-trimethylhexanoate is a commercially significant ester with a well-defined

set of chemical and physical properties that make it suitable for a range of applications,

particularly in the cosmetics and polymer industries. Its synthesis is straightforward, typically

involving a Fischer esterification reaction. Understanding its properties and synthesis is crucial

for its effective utilization in research, development, and industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexyl 3,5,5-
trimethylhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595931#2-ethylhexyl-3-5-5-trimethylhexanoate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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